Cas no 1881611-06-8 (3-chloro-5-cyanophenyl chloroformate)

• Product Name: 3-chloro-5-cyanophenyl chloroformate
• CAS No: 1881611-06-8
• MF: C₈H₃Cl₂NO₂
• MW: 216.020920038223
• CID: 5913629
• PubChem ID: 130564215
• Update Time: 2025-05-19

3-chloro-5-cyanophenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-cyanophenyl chloroformate
• EN300-1612801
• 3-Chloro-5-cyanophenylchloroformate
• 1881611-06-8
• Carbonochloridic acid, 3-chloro-5-cyanophenyl ester

• Inchi： 1S/C8H3Cl2NO2/c9-6-1-5(4-11)2-7(3-6)13-8(10)12/h1-3H
• InChI Key： JIVWOJNHTIPQRZ-UHFFFAOYSA-N
• SMILES： C(Cl)(OC1=CC(C#N)=CC(Cl)=C1)=O

Computed Properties

• Exact Mass: 214.9540837g/mol
• Monoisotopic Mass: 214.9540837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 279.6±30.0 °C(Predicted)

Additional information on 3-chloro-5-cyanophenyl chloroformate

Exploring the Properties and Applications of 3-Chloro-5-cyanophenyl Chloroformate (CAS No. 1881611-06-8)

3-Chloro-5-cyanophenyl chloroformate (CAS 1881611-06-8) is a specialized organic compound widely recognized for its role as a versatile intermediate in fine chemical synthesis. With the increasing demand for high-purity reagents in pharmaceuticals and agrochemicals, this compound has garnered significant attention due to its unique reactivity profile and molecular structure. Researchers and manufacturers frequently search for 3-chloro-5-cyanophenyl chloroformate suppliers, synthesis methods, and safety data sheets, reflecting its industrial relevance.

The compound’s chloroformate group and cyano substitution make it a valuable building block for peptide coupling and polymer modification. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact, aligning with searches like sustainable chloroformate derivatives and eco-friendly chemical intermediates. Analytical techniques such as HPLC purity testing and NMR characterization are often discussed in relation to quality control for this compound.

In pharmaceutical applications, 3-chloro-5-cyanophenyl chloroformate is explored for its potential in prodrug design and bioconjugation. Queries like chloroformate-based drug delivery and cyanophenyl derivatives in medicine highlight its intersection with cutting-edge research. Its stability under controlled conditions and compatibility with amide bond formation reactions further enhance its utility.

From an industrial perspective, the compound’s role in specialty coatings and adhesive formulations is under investigation. Searches for high-performance material additives often lead to discussions about its cross-linking capabilities. Regulatory compliance, such as REACH certification and handling guidelines, remains a critical topic for users seeking safe application protocols.

Emerging studies on 3-chloro-5-cyanophenyl chloroformate also address its storage stability and compatibility with other reagents, addressing common concerns like degradation prevention and solvent selection. The compound’s melting point and solubility data are frequently referenced in technical datasheets, catering to laboratory-scale and bulk users alike.

In summary, CAS 1881611-06-8 represents a critical junction between academic research and industrial innovation. Its adaptability to multistep synthetic routes and alignment with modern chemical trends ensures its continued relevance in scientific literature and commercial databases.